8-Fluoro-4-nitroquinoline 1-oxide

Description

8-Fluoro-4-nitroquinoline 1-oxide is not a recognized chemical compound. However, there are two similar compounds: 4-Nitroquinoline 1-oxide (4-NQO) and 8-Fluoro-4-hydroxyquinoline. 4-Nitroquinoline 1-oxide is a quinoline derivative known for its tumorigenic properties, commonly utilized in animal models to evaluate the effectiveness of cancer treatments and preventatives . It is also known as Nitrochin . This compound induces DNA damage and apoptosis . Researchers have found that 4-NQO increases 8-hydroxydeoxyguanosine levels in cells, indicative of oxidative DNA damage, by generating reactive oxygen species and depleting glutathione .

8-Fluoro-4-hydroxyquinoline, also known as 8-Fluoroquinolin-4-ol, is another quinoline derivative . Information available from PubChem lists its structure, chemical names, physical and chemical properties .

• CAS No.: 19789-69-6
• Product Name: 8-Fluoro-4-nitroquinoline 1-oxide
• Molecular Formula: C9H5FN2O3
• Molecular Weight: 208.15 g/mol
• IUPAC Name: 8-fluoro-4-nitro-1-oxidoquinolin-1-ium
• Standard InChI: InChI=1S/C9H5FN2O3/c10-7-3-1-2-6-8(12(14)15)4-5-11(13)9(6)7/h1-5H
• Standard InChIKey: MUTKSEVUOWYGKA-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C[N+](=C2C(=C1)F)[O-])[N+](=O)[O-]
• Canonical SMILES: C1=CC2=C(C=C[N+](=C2C(=C1)F)[O-])[N+](=O)[O-]
• Synonyms: 8-Fluoro-4-nitroquinoline 1-oxide
• PubChem Compound: 88248
• Last Modified: Jul 17 2023